Cas no 89380-70-1 (4-hydroxypyridine-3-carbaldehyde)

4-Hydroxypyridine-3-carbaldehyde is a versatile heterocyclic compound featuring both hydroxyl and aldehyde functional groups on a pyridine scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of reactive sites allows for selective modifications, enabling the synthesis of diverse derivatives. This compound exhibits good stability under standard conditions and is compatible with a range of solvents, facilitating its use in multi-step reactions. Its utility in metal chelation and as a precursor for biologically active molecules underscores its importance in research and industrial applications.
4-hydroxypyridine-3-carbaldehyde structure
89380-70-1 structure
Product Name:4-hydroxypyridine-3-carbaldehyde
CAS No:89380-70-1
MF:C6H5NO2
MW:123.109401464462
MDL:MFCD10697542
CID:711667
PubChem ID:5325461
Update Time:2025-06-07

4-hydroxypyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-3-Pyridinecarboxaldehyde
    • 3-Pyridinecarboxaldehyde,4-hydroxy-
    • 4-Hydroxynicotinaldehyde
    • 4-Hydroxypyridine-3-carboxaldehyde
    • 3-formyl-4-hydroxypyridine
    • 4-oxo-1,4-dihydro-pyridine-3-carbaldehyde
    • 4-Oxo-1,4-dihydropyridine-3-carbaldehyde
    • 3-Formyl-4(1H)-pyridone
    • 4-oxo-1H-pyridine-3-carbaldehyde
    • 3-Pyridinecarboxaldehyde, 4-hydroxy-
    • 4-hydroxy-3-formylpyridine
    • IYPSYYLXHFGFPC-UHFFFAOYSA-
    • IYPSYYLXHFGFPC-UHFFFAOYSA-N
    • 3-FORMYL-PYRIDIN-4(1H)-ONE
    • AB59870
    • 4-HYDRO
    • 4-Hydroxy-3-pyridinecarboxaldehyde (ACI)
    • Nicotinaldehyde, 4-hydroxy- (7CI)
    • 4-Hydroxy-pyridine-3-carbaldehyde
    • 4-hydroxypyridine-3-carbaldehyde
    • 89380-70-1
    • InChI=1/C6H5NO2/c8-4-5-3-7-2-1-6(5)9/h1-4H,(H,7,9)
    • SY025919
    • AKOS006343756
    • MFCD10697542
    • SCHEMBL1042172
    • 90490-54-3
    • DB-082223
    • AKOS015891933
    • EN300-120914
    • O11278
    • CS-0047693
    • P10968
    • AS-50194
    • 3-Pyridinecarboxaldehyde, 1,4-dihydro-4-oxo-
    • Z1198277591
    • MDL： MFCD10697542
    • Inchi： 1S/C6H5NO2/c8-4-5-3-7-2-1-6(5)9/h1-4H,(H,7,9)
    • InChI Key： IYPSYYLXHFGFPC-UHFFFAOYSA-N
    • SMILES： O=CC1C(O)=CC=NC=1

Computed Properties

  • Exact Mass: 123.03200
  • Monoisotopic Mass: 123.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: -0.2

Experimental Properties

  • PSA: 50.19000
  • LogP: 0.59970

4-hydroxypyridine-3-carbaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-hydroxypyridine-3-carbaldehyde Production Method

Production Method 1

89380-70-1 89380-70-1
Reaction Conditions
1.1 Reagents: Phosgene
1.2 Reagents: Cupric acetate ,  Ammonia
Reference
The Vilsmeier reaction of non-aromatic compounds
Jones, Gurnos; Stanforth, Stephen P., Organic Reactions (Hoboken, 2000, 56,

Production Method 2

114077-82-6 114077-82-6
89380-70-1 89380-70-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Hydrogen peroxide Solvents: Water ;  17.5 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate ;  neutralized, rt
Reference
Comparative Evaluation of Substituent Effect on the Photochromic Properties of Spiropyrans and Spirooxazines
Balmond, Edward I.; Tautges, Brandon K.; Faulkner, Andrea L.; Or, Victor W.; Hodur, Blanka M.; et al, Journal of Organic Chemistry, 2016, 81(19), 8744-8758

Production Method 3

626-61-9 626-61-9
89380-70-1 89380-70-1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis and AMPA receptor antagonistic activity of a novel class of quinoxalinecarboxylic acid with a substituted phenyl group at the C-7 position
Takano, Yasuo; Shiga, Futoshi; Asano, Jun; Ando, Naoki; Uchiki, Hideharu; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(20), 3521-3525

4-hydroxypyridine-3-carbaldehyde Raw materials

4-hydroxypyridine-3-carbaldehyde Preparation Products

4-hydroxypyridine-3-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:89380-70-1)4-hydroxypyridine-3-carbaldehyde
Order Number:A929598
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:58
Price ($):530.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:89380-70-1)4-hydroxypyridine-3-carbaldehyde
A929598
Purity:99%
Quantity:5g
Price ($):530.0
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